![molecular formula C31H28N2O5 B6281834 4-[2-(methoxycarbonyl)-3-[3-(naphthalen-1-yloxy)propyl]pyrazolo[1,5-a]pyridin-7-yl]-3,5-dimethylbenzoic acid CAS No. 1501949-53-6](/img/no-structure.png)
4-[2-(methoxycarbonyl)-3-[3-(naphthalen-1-yloxy)propyl]pyrazolo[1,5-a]pyridin-7-yl]-3,5-dimethylbenzoic acid
Overview
Description
4-[2-(methoxycarbonyl)-3-[3-(naphthalen-1-yloxy)propyl]pyrazolo[1,5-a]pyridin-7-yl]-3,5-dimethylbenzoic acid is a useful research compound. Its molecular formula is C31H28N2O5 and its molecular weight is 508.6. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the pyrazolo[1,5-a]pyridine ring system followed by the attachment of the naphthalene and benzoic acid moieties.", "Starting Materials": [ "2,3-dimethylpyrazolo[1,5-a]pyridine", "3-bromopropyl-naphthalene", "methyl 3-oxovalerate", "3,5-dimethylbenzoic acid", "potassium carbonate", "copper(I) iodide", "copper(II) acetate", "triethylamine", "acetonitrile", "dimethylformamide", "toluene", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2,3-dimethylpyrazolo[1,5-a]pyridine by reacting methyl 3-oxovalerate with potassium carbonate and copper(I) iodide in acetonitrile and dimethylformamide.", "Step 2: Synthesis of 3-bromopropyl-naphthalene by reacting 3-bromopropyl bromide with naphthalene in the presence of copper(II) acetate in toluene.", "Step 3: Synthesis of the intermediate by reacting 2,3-dimethylpyrazolo[1,5-a]pyridine with 3-bromopropyl-naphthalene in the presence of triethylamine in ethanol.", "Step 4: Synthesis of the final compound by reacting the intermediate with 3,5-dimethylbenzoic acid in the presence of triethylamine in ethanol." ] } | |
CAS RN |
1501949-53-6 |
Product Name |
4-[2-(methoxycarbonyl)-3-[3-(naphthalen-1-yloxy)propyl]pyrazolo[1,5-a]pyridin-7-yl]-3,5-dimethylbenzoic acid |
Molecular Formula |
C31H28N2O5 |
Molecular Weight |
508.6 |
Purity |
95 |
Origin of Product |
United States |
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